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Compound of Interest

Compound Name: 4-Ethynyl-N-methylaniline

Cat. No.: B038160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and experimental protocols for the synthesis

of 4-Ethynyl-N-methylaniline, a valuable building block in medicinal chemistry and materials

science. The primary method detailed is the N-methylation of 4-ethynylaniline. This protocol

offers a straightforward and efficient approach for researchers requiring this versatile

intermediate for further synthetic applications.

Introduction
4-Ethynyl-N-methylaniline is a bifunctional molecule featuring a reactive ethynyl group and a

secondary amine. This unique combination of functional groups makes it an important synthon

for the construction of more complex molecules, including pharmaceuticals, organic electronics,

and advanced polymers. The N-methyl group can influence the electronic properties and steric

hindrance of the molecule, offering advantages in tuning the characteristics of the final

products. The ethynyl group allows for participation in a variety of coupling reactions, such as

the Sonogashira coupling and click chemistry.

This protocol outlines a common and effective method for the synthesis of 4-Ethynyl-N-
methylaniline via the direct methylation of 4-ethynylaniline.
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Synthesis of 4-Ethynyl-N-methylaniline

4-ethynylaniline + Methylating Agent
(e.g., Dimethyl Sulfate) -> 4-Ethynyl-N-methylaniline

Click to download full resolution via product page

Figure 1. General reaction scheme for the N-methylation of 4-ethynylaniline.

Experimental Protocols
Materials and Methods
Materials:

4-ethynylaniline (Starting Material)

Dimethyl sulfate (Methylating Agent)

Sodium hydroxide (Base)

Dichloromethane (Solvent)

Anhydrous magnesium sulfate (Drying agent)

Silica gel (for column chromatography)

Hexane (Eluent)

Ethyl acetate (Eluent)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar
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Dropping funnel

Reflux condenser

Ice bath

Separatory funnel

Rotary evaporator

Column chromatography setup

Thin-layer chromatography (TLC) plates and developing chamber

Standard laboratory glassware

Synthesis Protocol: N-methylation using Dimethyl
Sulfate
This protocol is adapted from general procedures for the N-methylation of anilines.[1]

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping

funnel, dissolve 4-ethynylaniline (1.0 eq) in a suitable solvent such as dichloromethane.

Addition of Base: Prepare a solution of sodium hydroxide (1.2 eq) in water and add it to the

reaction mixture. Cool the mixture in an ice bath.

Addition of Methylating Agent: While stirring vigorously, add dimethyl sulfate (1.1 eq)

dropwise to the reaction mixture, maintaining the temperature below 10 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at

room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel.

Separate the organic layer.
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Extraction: Extract the aqueous layer with dichloromethane (2 x 50 mL).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer

over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a mixture

of hexane and ethyl acetate as the eluent to afford pure 4-Ethynyl-N-methylaniline.

Characterization
The final product should be characterized by spectroscopic methods to confirm its identity and

purity.

Expected Analytical Data:

While specific experimental data for 4-Ethynyl-N-methylaniline is not widely published, the

following are expected characterization data based on its structure and data from analogous

compounds.

¹H NMR: Signals corresponding to the ethynyl proton, aromatic protons, N-H proton, and the

N-methyl protons would be expected.

¹³C NMR: Signals for the ethynyl carbons, aromatic carbons, and the N-methyl carbon would

be anticipated.

Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of 4-
Ethynyl-N-methylaniline (131.18 g/mol ) should be observed.[2]

Infrared (IR) Spectroscopy: Characteristic peaks for the C≡C-H stretch, N-H stretch, and

aromatic C-H stretches would be expected.

Data Presentation
Table 1: Reactant and Product Information
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Compound Molecular Formula
Molecular Weight (
g/mol )

Role

4-ethynylaniline C₈H₇N 117.15 Starting Material

Dimethyl sulfate C₂H₆O₄S 126.13 Methylating Agent

Sodium hydroxide NaOH 40.00 Base

4-Ethynyl-N-

methylaniline
C₉H₉N 131.18 Product

Table 2: Summary of a Representative N-methylation of a Substituted Aniline[3]

Substrate Product Yield (%) Purification Method

4-bromoaniline
4-bromo-N-

methylaniline
96

Column

Chromatography

4-fluoroaniline
4-fluoro-N-

methylaniline
95

Column

Chromatography

4-chloroaniline
4-chloro-N-

methylaniline
99

Column

Chromatography

Workflow and Logic Diagrams

Synthesis Work-up & Purification

Start: 4-ethynylaniline Dissolve in Dichloromethane Add aq. NaOH and Cool Add Dimethyl Sulfate Stir at Room Temperature Separate Layers Extract with Dichloromethane Wash with Brine & Dry Evaporate Solvent Column Chromatography Pure 4-Ethynyl-N-methylaniline
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Figure 2. Experimental workflow for the synthesis of 4-Ethynyl-N-methylaniline.
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Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme caution in

a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE),

including gloves, lab coat, and safety glasses.

Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

Dichloromethane is a volatile and potentially harmful solvent. Use in a well-ventilated area.

Always follow standard laboratory safety procedures.

Conclusion
The N-methylation of 4-ethynylaniline provides a reliable route to 4-Ethynyl-N-methylaniline.

The presented protocol, based on established methods for aniline methylation, offers a clear

and concise guide for the synthesis and purification of this important chemical intermediate.

Proper execution of this procedure will enable researchers to access this valuable compound

for their ongoing research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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